Cas no 2138006-01-4 (Bicyclo[2.1.1]hexane-5-carboxylic acid, 1-(4-piperidinyl)-, ethyl ester)

• Product Name: Bicyclo[2.1.1]hexane-5-carboxylic acid, 1-(4-piperidinyl)-, ethyl ester
• CAS No: 2138006-01-4
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 5302381
• Update Time: 2025-05-26

Bicyclo[2.1.1]hexane-5-carboxylic acid, 1-(4-piperidinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.1.1]hexane-5-carboxylic acid, 1-(4-piperidinyl)-, ethyl ester

• Inchi： 1S/C14H23NO2/c1-2-17-13(16)12-10-3-6-14(12,9-10)11-4-7-15-8-5-11/h10-12,15H,2-9H2,1H3
• InChI Key： ICULTZUIUZHPIG-UHFFFAOYSA-N
• SMILES： C12(C3CCNCC3)CC(C1C(OCC)=O)CC2

Additional information on Bicyclo[2.1.1]hexane-5-carboxylic acid, 1-(4-piperidinyl)-, ethyl ester

Bicyclo[2.1.1]hexane-5-carboxylic acid, 1-(4-piperidinyl)-, ethyl ester (CAS No. 2138006-01-4): A Comprehensive Overview in Modern Chemical Research

The compound Bicyclo[2.1.1]hexane-5-carboxylic acid, 1-(4-piperidinyl)-, ethyl ester, identified by its CAS number 2138006-01-4, represents a fascinating molecule with significant implications in the field of pharmaceutical chemistry and medicinal biology. This bicyclic structure, characterized by its fused cyclopropane and cyclopentane rings, combined with the presence of a piperidine moiety and an ethyl ester functional group, makes it a versatile scaffold for drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of such bicyclic compounds as privileged structures in medicinal chemistry. The rigid three-dimensional framework of Bicyclo[2.1.1]hexane-5-carboxylic acid, 1-(4-piperidinyl)-, ethyl ester allows for precise interactions with biological targets, including enzymes and receptors. This structural motif has been increasingly explored in the design of novel therapeutic agents due to its ability to mimic natural product scaffolds while offering unique pharmacokinetic properties.

The piperidine substituent at the 1-position of the molecule is particularly noteworthy, as piperidine derivatives are well-documented for their role in enhancing drug-like properties such as solubility, metabolic stability, and binding affinity. In particular, the N-substituted piperidine moiety has been extensively studied for its applications in central nervous system (CNS) drugs, where it often serves as a key pharmacophore. The ethyl ester functionality at the 5-position further contributes to the molecule's versatility, allowing for facile modifications through hydrolysis or transesterification to explore different chemical space.

Current research in this domain has demonstrated the utility of Bicyclo[2.1.1]hexane-5-carboxylic acid, 1-(4-piperidinyl)-, ethyl ester as a building block for synthesizing novel bioactive molecules. For instance, studies have shown its potential in developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer pathways. The rigid bicyclic core provides a scaffold that can be fine-tuned through structural modifications to optimize binding interactions with specific protein targets. Additionally, the presence of both polar (ester and piperidine) and non-polar regions in the molecule enhances its solubility profile, making it an attractive candidate for oral administration.

In vitro studies have begun to elucidate the pharmacological profile of derivatives derived from Bicyclo[2.1.1]hexane-5-carboxylic acid, 1-(4-piperidinyl)-, ethyl ester. Preliminary data suggest that certain analogs exhibit promising activity against inflammatory pathways by modulating cytokine production and immune cell signaling. The piperidine ring appears to play a crucial role in these interactions by engaging with specific amino acid residues in protein binding pockets. Furthermore, the ethyl ester group offers a handle for further derivatization, enabling researchers to explore alternative functionalization strategies that might enhance bioavailability or target specificity.

The synthesis of Bicyclo[2.1.1]hexane-5-carboxylic acid, 1-(4-piperidinyl)-, ethyl ester itself presents an interesting challenge due to its complex cyclic architecture. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, recent methodological advances in organic synthesis have made it possible to construct such molecules more efficiently using transition-metal-catalyzed reactions and novel cyclization strategies. These improvements have not only streamlined the synthesis but also opened up new possibilities for generating diverse analogs through combinatorial chemistry approaches.

The growing interest in Bicyclo[2.1.1]hexane-5-carboxylic acid, 1-(4-piperidinyl)-, ethyl ester is also reflected in its increasing presence in patent literature and academic publications. Researchers are leveraging this scaffold to develop novel therapeutics targeting a wide range of diseases beyond cancer and inflammation. For example, derivatives have shown potential in treating neurological disorders by interacting with neurotransmitter receptors or modulating ion channel activity. The ability of this molecule to cross the blood-brain barrier makes it particularly attractive for CNS drug development.

Future directions in the study of Bicyclo[2.1.1]hexane-5-carboxylic acid, 1-(4-piperidinyl)-, ethyl ester may include exploring its role as a lead compound for structure-based drug design (SBDD). High-resolution crystal structures of protein-ligand complexes could provide critical insights into how this molecule interacts with biological targets at an atomic level. Such information would be invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

Additionally, computational techniques such as molecular dynamics simulations and virtual screening could accelerate the discovery process by predicting binding affinities and identifying optimal analogs before experimental synthesis is undertaken. These computational tools are becoming increasingly powerful and accessible to researchers worldwide.

In conclusion,Bicyclo[2.1.1]hexane-5-carboxylic acid, 1-(4-piperidinyl)-, ethyl ester (CAS No., 2138006-01-4) stands out as a promising scaffold with broad applications across pharmaceutical research and drug development pipelines Its unique structural features make it an excellent candidate for designing small-molecule therapeutics targeting various diseases including cancer inflammatory disorders neurological conditions among others As synthetic methodologies continue to evolve researchers will undoubtedly uncover new ways harness this compound’s potential contributing significantly advancement medicinal chemistry